Cas no 898405-80-6 (3-(ethanesulfonyl)-N-(1,3-thiazol-2-yl)benzamide)

• Product Name: 3-(ethanesulfonyl)-N-(1,3-thiazol-2-yl)benzamide
• CAS No: 898405-80-6
• MF: C₁₂H₁₂N₂O₃S₂
• MW: 296.365280151367
• CID: 5481710
• Update Time: 2025-05-20

3-(ethanesulfonyl)-N-(1,3-thiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-(ethylsulfonyl)-N-2-thiazolyl-
• 3-(ethanesulfonyl)-N-(1,3-thiazol-2-yl)benzamide

• Inchi： 1S/C12H12N2O3S2/c1-2-19(16,17)10-5-3-4-9(8-10)11(15)14-12-13-6-7-18-12/h3-8H,2H2,1H3,(H,13,14,15)
• InChI Key： ZRPIEQASGMACKI-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)C1=CC=CC(S(CC)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-(ethanesulfonyl)-N-(1,3-thiazol-2-yl)benzamide

Introduction to 3-(ethanesulfonyl)-N-(1,3-thiazol-2-yl)benzamide (CAS No. 898405-80-6) and Its Emerging Applications in Chemical Biology

The compound 3-(ethanesulfonyl)-N-(1,3-thiazol-2-yl)benzamide (CAS No. 898405-80-6) represents a fascinating molecule with significant potential in the field of chemical biology. Its unique structural features, combining a benzamide moiety with an ethanesulfonyl group and a 1,3-thiazole ring, make it a promising candidate for various biological assays and drug discovery programs. This introduction delves into the molecular characteristics of this compound, its synthetic pathways, and its relevance to contemporary research advancements.

The molecular framework of 3-(ethanesulfonyl)-N-(1,3-thiazol-2-yl)benzamide is characterized by its aromaticity and heterocyclic components. The benzamide group contributes to its solubility in polar solvents and facilitates interactions with biological targets, while the ethanesulfonyl moiety enhances electrophilicity, making it suitable for further derivatization. The 1,3-thiazole ring, known for its stability and biological activity, adds another layer of complexity to the compound's interactions with biological systems.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry due to their broad spectrum of biological activities. Compounds containing the thiazole scaffold have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. In particular, 1,3-thiazole-based benzamides have shown promise as modulators of enzyme activity and as lead compounds in drug development. The presence of the ethanesulfonyl group in 3-(ethanesulfonyl)-N-(1,3-thiazol-2-yl)benzamide further enhances its potential by enabling selective interactions with biological targets.

The synthesis of 3-(ethanesulfonyl)-N-(1,3-thiazol-2-yl)benzamide involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the condensation of ethanesulfonyl chloride with a thiazole derivative, followed by nucleophilic substitution with an appropriate benzamide precursor. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve yield and purity. These synthetic strategies ensure that the final product is free from impurities and suitable for biological testing.

In the realm of drug discovery, 3-(ethanesulfonyl)-N-(1,3-thiazol-2-yl)benzamide has garnered attention for its potential as an inhibitor of key enzymes involved in diseases such as cancer and inflammation. Preclinical studies have demonstrated that derivatives of this compound can modulate the activity of enzymes like kinases and proteases, which are often dysregulated in pathological conditions. The benzamide group serves as a hinge-binding motif that interacts with specific residues in target enzymes, while the ethanesulfonyl group provides a site for further functionalization to enhance binding affinity.

One notable application of 3-(ethanesulfonyl)-N-(1,3-thiazol-2-yl)benzamide is in the development of small-molecule probes for studying protein-protein interactions. The compound's ability to bind to specific targets makes it useful for high-throughput screening assays aimed at identifying new therapeutic agents. Additionally, its structural features allow for modifications that can fine-tune its pharmacokinetic properties, making it a versatile tool for drug design.

The role of computational chemistry in optimizing 3-(ethanesulfonyl)-N-(1,3-thiazol-2-yl)benzamide cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and understand interactions at the atomic level. These simulations help researchers design analogs with improved potency and selectivity. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process and bring new treatments to market more efficiently.

Future directions in the study of 3-(ethanesulfonyl)-N-(1,3-thiazol-2-yl)benzamide include exploring its potential in treating neurological disorders. Preliminary research suggests that thiazole-based compounds may interact with neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. Further investigation into this area could uncover novel therapeutic strategies targeting these debilitating conditions.

The environmental impact of synthesizing and using 3-(ethanesulfonyl)-N-(1,3-thiazol-2-yl)benzamide is also a critical consideration. Green chemistry principles are being applied to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. These efforts align with broader goals in pharmaceutical research to create environmentally friendly processes without compromising efficacy.

In conclusion, 3-(ethanesulfonyl)-N-(1,3-thiazol-2-yl)benzamide (CAS No. 898405-80-6) is a multifaceted compound with significant potential in chemical biology and drug discovery. Its unique structural features make it a valuable tool for studying enzyme mechanisms and developing new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.